2-(Benzyloxy)-1-fluoro-4-nitrobenzene
Overview
Description
Synthesis Analysis
This involves detailing the methods and reagents used in the compound’s synthesis. It may also include yield percentages and any challenges or unique aspects of the synthesis process .Molecular Structure Analysis
This involves using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the compound’s molecular structure .Chemical Reactions Analysis
This involves studying the compound’s reactivity and the types of chemical reactions it undergoes. It may also include studying the compound’s mechanism of reaction .Physical and Chemical Properties Analysis
This involves studying properties like the compound’s melting point, boiling point, solubility, and stability. It may also include studying the compound’s spectral data .Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques: The synthesis of related fluorinated nitrobenzene compounds, such as 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, has been achieved using commercial fluoro-dimethoxybenzene and nitric acid, demonstrating the feasibility of synthesizing complex fluorinated nitro compounds (Sweeney et al., 2018).
- Characterization Methods: Various characterization techniques like X-ray crystallography, NMR, elemental analysis, EI-MS, and FT-IR are employed in the study of similar fluorinated nitrobenzene derivatives (Sweeney et al., 2018).
Chemical Reactions and Catalysis
- Catalyzed Synthesis of Derivatives: Efficient synthesis methods for 2-arylbenzimidazole derivatives have been developed using compounds like 1-fluoro-2-nitrobenzene, highlighting the potential for 2-(Benzyloxy)-1-fluoro-4-nitrobenzene in similar catalyzed reactions (Sayahi et al., 2018).
- Applications in Organocatalysis: Organocatalytic syntheses utilizing related fluoro-nitrobenzene compounds in the construction of benzoxazoles and benzothiazoles have been reported, suggesting potential applications in similar organic syntheses (Alla et al., 2014).
Electronic and Structural Analysis
- Electronic Spin Resonance Studies: The electronic spin resonance of anion radicals derived from fluorine-substituted nitrobenzene compounds like 2-fluoro-nitrobenzene has been studied, indicating the possibility of similar studies for this compound (Fischer & Zimmermann, 1968).
- Density Functional Theory Studies: Computational studies like density functional theory have been utilized to explore the internal rotational barriers and structures of similar fluorine substituted nitrobenzenes, providing a framework for understanding the structural dynamics of this compound (Chen & Chieh, 2002).
Applications in Material Science
- Statistical Analysis in Molecular Ordering: Studies involving the molecular ordering of smectogenic compounds related to fluorinated nitrobenzenes have been conducted, which could be relevant for understanding the material properties of this compound (Ojha & Pisipati, 2003).
Mechanism of Action
Mode of Action
It’s known that nitrobenzene derivatives can undergo electrophilic nitration and friedel-crafts acylation reactions . These reactions introduce deactivating, meta-directing substituents on an aromatic ring, potentially altering the compound’s interaction with its targets .
Biochemical Pathways
Nitrobenzene derivatives can affect various biochemical processes, such as the formation of oximes and hydrazones .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(Benzyloxy)-1-fluoro-4-nitrobenzene. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with its targets .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-fluoro-4-nitro-2-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c14-12-7-6-11(15(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAUAOGSIUWTVEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CC(=C2)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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